Cas no 1361845-71-7 (Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate)

• Product Name: Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate
• CAS No: 1361845-71-7
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4931823
• Update Time: 2025-06-12

Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate

• Inchi： 1S/C11H14F2N2O3/c1-17-8(16)3-7-9(10(12)13)6(4-14)5-15-11(7)18-2/h5,10H,3-4,14H2,1-2H3
• InChI Key： AZHLTNIWFGZOFW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CC(=O)OC)OC)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate

Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS No. 1361845-71-7): A Comprehensive Overview

Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS No. 1361845-71-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate is characterized by a pyridine ring substituted with a difluoromethyl group at the 4-position, a methoxy group at the 2-position, and an aminomethyl group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate has shown promising antiviral activity against several viral strains. A research team from the University of California demonstrated that this compound effectively inhibits the replication of influenza virus by targeting viral entry and replication processes. The study also suggested that the difluoromethyl group plays a crucial role in enhancing the antiviral efficacy of the molecule.

The anticancer potential of Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate has been explored in several preclinical studies. One notable study published in Cancer Research found that this compound induces apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying its anticancer activity involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression.

The pharmacokinetic properties of Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate have also been investigated to assess its suitability for clinical applications. Preliminary studies indicate that this compound exhibits favorable oral bioavailability and metabolic stability, which are essential attributes for a potential drug candidate. However, further research is needed to optimize its pharmacokinetic profile and evaluate its safety and efficacy in animal models.

In conclusion, Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS No. 1361845-71-7) represents a promising lead compound with diverse biological activities and therapeutic potential. Ongoing research efforts aim to elucidate its mechanisms of action, optimize its chemical structure, and advance it through preclinical and clinical development stages. As new findings continue to emerge, this compound is expected to contribute significantly to the development of novel therapeutic agents for various diseases.